Cas no 40804-81-7 (2-(1,3-benzodioxol-5-yl)-1-phenyl-1-ethanone)
40804-81-7 structure
Product Name:2-(1,3-benzodioxol-5-yl)-1-phenyl-1-ethanone
CAS No:40804-81-7
MF:C15H12O3
MW:240.253984451294
CID:926214
PubChem ID:3754325
Update Time:2025-04-19
2-(1,3-benzodioxol-5-yl)-1-phenyl-1-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,3-benzodioxol-5-yl)-1-phenyl-1-ethanone
- 2-(1,3-BENZODIOXOL-5-YL)-1-PHENYL-1-ETHANONE, 95+
- 2-(1,3-Benzodioxol-5-yl)-1-phenylethanone
- 2-(3,4-methylenedioxyphenyl)-1-phenylethanone
- 2-(benzo[d][1,3]dioxol-5-yl)-1-phenylethanone
- 2-piperonylacetophenone
- 3',4'-Methylendioxy-desoxybenzoin
- 3',4'-methylenedioxy-deoxybenzoin
- AC1MWSEU
- AG-A-27365
- CTK7F8245
- FT-0608354
- HMS1443C09
- IDI1_015664
- Maybridge3_004277
- SureCN1554690
- 2-(1,3-Benzodioxol-5-yl)-1-phenyl-1-ethanone,95%+
- 3,4-methylenedioxy phenyl acetophenone
- 40804-81-7
- MMKTWYBKNSDUEN-UHFFFAOYSA-N
- DTXSID00395963
- SCHEMBL1554690
-
- Inchi: 1S/C15H12O3/c16-13(12-4-2-1-3-5-12)8-11-6-7-14-15(9-11)18-10-17-14/h1-7,9H,8,10H2
- InChI Key: MMKTWYBKNSDUEN-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C=C12)CC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 240.078644241g/mol
- Monoisotopic Mass: 240.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 35.5Ų
2-(1,3-benzodioxol-5-yl)-1-phenyl-1-ethanone Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
40804-81-7 (2-(1,3-benzodioxol-5-yl)-1-phenyl-1-ethanone) Related Products
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